Cas no 885477-11-2 (4-4-amino-3-(trifluoromethyl)phenylbenzonitrile)

• Product Name: 4-4-amino-3-(trifluoromethyl)phenylbenzonitrile
• CAS No: 885477-11-2
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• MDL: MFCD30500311
• CID: 3170060
• PubChem ID: 58636665
• Update Time: 2025-04-21

4-4-amino-3-(trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-CARBONITRILE, 4'-AMINO-3'-(TRIFLUOROMETHYL)-
• 4-4-amino-3-(trifluoromethyl)phenylbenzonitrile
• 4-[4-Amino-3-(trifluoromethyl)phenyl]benzonitrile
• 4'-amino-3'-trifluoromethyl-biphenyl-4-carbonitrile
• EN300-339426
• SCHEMBL4049024
• 885477-11-2

• MDL： MFCD30500311
• Inchi： 1S/C14H9F3N2/c15-14(16,17)12-7-11(5-6-13(12)19)10-3-1-9(8-18)2-4-10/h1-7H,19H2
• InChI Key： DNRZRGNYACGQBG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(C#N)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 262.07178278Da
• Monoisotopic Mass: 262.07178278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles